molecular formula C16H23N5O2 B8575190 Carbamic acid,n-[1-(7h-pyrrolo[2,3-d]pyrimidin-4-yl)-4-piperidinyl]-,1,1-dimethylethyl ester

Carbamic acid,n-[1-(7h-pyrrolo[2,3-d]pyrimidin-4-yl)-4-piperidinyl]-,1,1-dimethylethyl ester

Cat. No.: B8575190
M. Wt: 317.39 g/mol
InChI Key: CSHADVQNRWNTCH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Carbamic acid,n-[1-(7h-pyrrolo[2,3-d]pyrimidin-4-yl)-4-piperidinyl]-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C16H23N5O2 and its molecular weight is 317.39 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C16H23N5O2

Molecular Weight

317.39 g/mol

IUPAC Name

tert-butyl N-[1-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)piperidin-4-yl]carbamate

InChI

InChI=1S/C16H23N5O2/c1-16(2,3)23-15(22)20-11-5-8-21(9-6-11)14-12-4-7-17-13(12)18-10-19-14/h4,7,10-11H,5-6,8-9H2,1-3H3,(H,20,22)(H,17,18,19)

InChI Key

CSHADVQNRWNTCH-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NC1CCN(CC1)C2=NC=NC3=C2C=CN3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 4-chloro-7H-pyrrolo[2,3-d]pyrimidine (74 mg, 0.48 mmol) in ethanol (1 ml) was added triethylamine (200 μl, 1.43 mmol) and 4-N-Boc-aminopiperidine (106 mg, 0.53 mmol). The solution was heated at 80° C. for 4 hours, and then cooled to room temperature. The precipitate was collected by filtration and washed with ethanol (2 ml), then dried under vacuum to yield the product (57 mg, 36%). LC/MS (LCT) Rt 4.57 [M+H]+318
Quantity
74 mg
Type
reactant
Reaction Step One
Quantity
200 μL
Type
reactant
Reaction Step One
Quantity
106 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Yield
36%

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